Cas no 1018056-64-8 (methyl 4-(6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-amido)benzoate)

• Product Name: methyl 4-(6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-amido)benzoate
• CAS No: 1018056-64-8
• MF: C₂₀H₁₇ClN₂O₄
• MW: 384.812984228134
• CID: 5380983
• Update Time: 2025-10-31

methyl 4-(6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[(6-chloro-1-ethyl-1,4-dihydro-4-oxo-3-quinolinyl)carbonyl]amino]benzoate
• methyl 4-(6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-amido)benzoate

• Inchi： 1S/C20H17ClN2O4/c1-3-23-11-16(18(24)15-10-13(21)6-9-17(15)23)19(25)22-14-7-4-12(5-8-14)20(26)27-2/h4-11H,3H2,1-2H3,(H,22,25)
• InChI Key： WSLJXIQBJCWFSV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2C(=O)C3=C(N(CC)C=2)C=CC(Cl)=C3)=O)C=C1

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.9±50.0 °C(Predicted)
• pka: 11.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 4-(6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-amido)benzoate

Comprehensive Overview of Methyl 4-(6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-amido)benzoate (CAS No. 1018056-64-8)

The compound methyl 4-(6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-amido)benzoate (CAS No. 1018056-64-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the quinoline derivative family, known for its diverse biological activities and applications in drug discovery. The presence of both chloro and ethyl substituents, along with the ester functional group, contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for quinoline-based compounds has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and chronic inflammatory diseases. The 6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline core of this compound is particularly noteworthy, as it shares structural similarities with clinically validated drugs targeting bacterial infections and metabolic disorders. Researchers are actively investigating its structure-activity relationship (SAR) to optimize its efficacy and safety profile.

The methyl benzoate moiety in methyl 4-(6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-amido)benzoate enhances its lipophilicity, which is critical for improving membrane permeability and bioavailability. This feature aligns with current trends in drug design, where bioavailability enhancement is a key focus area. Additionally, the compound's amido linkage provides a versatile site for further chemical modifications, enabling the development of prodrugs or targeted delivery systems.

From a synthetic chemistry perspective, the preparation of CAS No. 1018056-64-8 involves multi-step organic transformations, including amidation and esterification reactions. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methodologies are essential for ensuring reproducibility in research settings, a topic frequently searched by academic and industrial chemists.

The potential applications of methyl 4-(6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-amido)benzoate extend beyond pharmaceuticals. Recent studies have explored its utility in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated π-system and electron-withdrawing groups make it a candidate for optoelectronic devices, a rapidly growing field driven by renewable energy initiatives.

Environmental and regulatory considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols must be followed to minimize occupational exposure. Researchers often search for safety data sheets (SDS) and green chemistry alternatives to ensure sustainable laboratory practices. The compound's stability under various pH and temperature conditions is another area of active investigation, as it impacts storage and transportation logistics.

In conclusion, methyl 4-(6-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-amido)benzoate represents a versatile scaffold with broad interdisciplinary relevance. Its structural complexity and functional diversity make it a valuable tool for addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in advancing both therapeutic and technological innovations.